![molecular formula C20H22N4O3 B2867082 N-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide CAS No. 1396750-96-1](/img/structure/B2867082.png)
N-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide
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Description
N-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Mechanism
- A study by Ledenyova et al. (2018) discusses the chemical synthesis involving similar compounds, highlighting the ANRORC rearrangement process and the structural confirmation by X-ray analysis. This type of reaction is significant in understanding the chemical properties and potential applications of such compounds (Ledenyova et al., 2018).
Antiallergic Properties
- Georgiev et al. (1987) synthesized a series of compounds with structures related to the specified compound, demonstrating potent antiallergic activity. This suggests potential therapeutic applications in allergy treatment (Georgiev et al., 1987).
Insecticidal Activity
- Samaritoni et al. (1999) explored modifications of similar compounds and their efficacy as insecticides, particularly against root-knot nematode. This research points to agricultural applications in pest control (Samaritoni et al., 1999).
Anticancer Potential
- Kumar et al. (2009) synthesized functionalized amino acid derivatives related to the compound . These derivatives showed promising cytotoxicity against various cancer cell lines, indicating potential in cancer treatment (Kumar et al., 2009).
Antiviral Activity
- Srivastava et al. (1977) described the synthesis of thiazole derivatives, including compounds structurally similar to the one , and their potential antiviral activity. This research could be relevant for developing new antiviral agents (Srivastava et al., 1977).
Larvicidal Properties
- Taylor et al. (1998) synthesized cyclopropylcarboxamide derivatives with relevance to mosquito larvicidal properties. This indicates potential applications in mosquito control and related public health efforts (Taylor et al., 1998).
Properties
IUPAC Name |
N-[2-(3-cyclopropyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)ethyl]-2,5-dimethylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-13-12-17(14(2)27-13)19(25)21-10-11-23-20(26)24(16-6-4-3-5-7-16)18(22-23)15-8-9-15/h3-7,12,15H,8-11H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBKUQSMTDNMFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCCN2C(=O)N(C(=N2)C3CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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